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Compound of Interest

Compound Name: Methoxypropanol

Cat. No.: B072326 Get Quote

Proper disposal of methoxypropanol is critical for ensuring laboratory safety and

environmental protection. As a flammable and potentially hazardous chemical, it requires a

systematic approach to waste management, adhering strictly to institutional and regulatory

guidelines. This guide provides a detailed, step-by-step protocol for the safe handling and

disposal of methoxypropanol waste in a laboratory setting.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). Handle methoxypropanol in a well-

ventilated area, preferably under a chemical fume hood, to minimize inhalation exposure.[1]

Essential PPE and Handling:

Eye Protection: Wear safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene).[2]

Protective Clothing: A flame-retardant lab coat and closed-toe shoes are mandatory.

Ignition Sources: Keep methoxypropanol away from heat, sparks, open flames, and any

other potential ignition sources.[1][3] It is a flammable liquid.[4]

Static Discharge: Use only non-sparking tools and ensure containers and equipment are

properly grounded and bonded to prevent static electricity buildup.[3]
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Step-by-Step Disposal Protocol
Follow these procedures to manage methoxypropanol waste from generation to final disposal.

Step 1: Waste Identification and Classification Methoxypropanol is classified as a hazardous

waste due to its flammability.[3][5] Under the Resource Conservation and Recovery Act

(RCRA), it is characterized by the EPA hazardous waste number D001 for ignitability.[6][7] It is

crucial to determine if the waste is pure methoxypropanol or a mixture, as contaminants can

alter the disposal requirements.

Step 2: Waste Collection and Labeling

Container: Use a designated, chemically compatible, and leak-proof container for collecting

methoxypropanol waste.[6] Do not mix it with other incompatible waste streams.

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("Methoxypropanol"), and appropriate hazard pictograms (e.g., flammable).

[5] This ensures clear communication of the container's contents and associated risks.

Step 3: On-Site Accumulation and Storage

Location: Store the waste container in a designated Satellite Accumulation Area (SAA) at or

near the point of generation.[5][8]

Conditions: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

area away from heat and direct sunlight.[9] The storage area should have secondary

containment to manage potential leaks.[10]

Volume Limits: Under RCRA, laboratories can accumulate up to 55 gallons of hazardous

waste in an SAA.[8]

Step 4: Arranging for Final Disposal

Professional Disposal: Methoxypropanol waste must not be disposed of down the drain or

in regular trash.[9] Arrange for disposal through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous-waste disposal contractor.[3][10]
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Documentation: Provide the disposal vendor with accurate information regarding the waste's

composition and volume to ensure it is transported and disposed of in compliance with all

local, state, and federal regulations.[9][10]

Step 5: Spill Management In the event of a spill, immediate action is necessary to mitigate

risks.

Minor Spills:

Remove all ignition sources from the area.[7]

Ventilate the space.[1]

Contain the spill and absorb it with a non-combustible, inert material such as sand, earth,

or vermiculite.[3][7]

Collect the contaminated absorbent material using spark-free tools and place it in a

sealed, labeled container for hazardous waste disposal.[7]

Major Spills:

Evacuate personnel from the immediate area and move upwind.[7]

Alert your institution's emergency response team or EHS office immediately.[7]

Hazard and Classification Data
The following table summarizes key quantitative data for methoxypropanol, essential for its

proper handling and transportation.
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Parameter Value Reference

GHS Hazard Statements H226, H336, H360 [3][10]

Description

Flammable liquid and vapour;

May cause drowsiness or

dizziness; May damage fertility

or the unborn child.

UN Number 3092 [11]

Hazard Class 3 (Flammable Liquid) [4][12]

Packing Group III [4][11]

Flash Point 33°C (91.4°F) [4][10]

EPA Waste Code D001 (Ignitability) [7]

Disposal Workflow Diagram
The diagram below illustrates the decision-making process and procedural flow for the proper

disposal of methoxypropanol.
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Phase 1: Preparation & Collection

Phase 2: On-Site Accumulation

Phase 3: Final Disposal

Contingency: Spill Response
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End: Proper Disposal Complete
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1. Remove Ignition Sources
2. Absorb with Inert Material

3. Collect for Disposal

Minor

Major Spill:
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Caption: Workflow for the safe disposal of methoxypropanol.
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Disclaimer: This guide provides general procedures. Always consult your institution's specific

safety protocols and local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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